Cas no 2138033-55-1 (Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 2138033-55-1
• MF: C₂₀H₃₁NO₃
• MW: 333.465046167374
• CID: 5294811
• Update Time: 2025-05-19

Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C20H31NO3/c1-16(2)11-12-18(22)13-14-21(19(23)24-20(3,4)5)15-17-9-7-6-8-10-17/h6-10,16H,11-15H2,1-5H3
• InChI Key： GHTNSFBKUODIGH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCC(=O)CCC(C)C)CC1=CC=CC=C1

Additional information on Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 2138033-55-1)

Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 2138033-55-1) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research sectors. This ester derivative is characterized by its unique molecular structure, which includes a carbamate functional group and a tert-butyl ester moiety. Its chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's systematic name, Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester, highlights its structural complexity. The presence of a phenylmethyl (benzyl) group and a 6-methyl-3-oxoheptyl chain contributes to its reactivity and potential applications. Researchers are particularly interested in its role as a protecting group in organic synthesis, where it can shield reactive functional groups during multi-step reactions.

In recent years, the demand for CAS No. 2138033-55-1 has increased due to its utility in peptide synthesis and medicinal chemistry. The compound's ability to act as a carbamate-based protecting agent makes it indispensable in the production of peptide drugs, which are a hot topic in the pharmaceutical industry. With the rise of biologics and targeted therapies, the need for high-purity intermediates like this compound has surged.

From a chemical perspective, Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester exhibits moderate solubility in organic solvents such as dichloromethane, tetrahydrofuran, and dimethyl sulfoxide. Its stability under neutral and mildly acidic conditions makes it suitable for various synthetic applications. However, it is sensitive to strong acids and bases, which can lead to the cleavage of the tert-butyl ester group.

The synthesis of CAS No. 2138033-55-1 typically involves the reaction of a carbamoyl chloride derivative with a tert-butanol in the presence of a base. This method ensures high yield and purity, which are critical for pharmaceutical applications. Researchers are also exploring greener synthetic routes to align with the growing emphasis on sustainable chemistry and green manufacturing practices.

One of the most frequently asked questions about this compound is its role in drug delivery systems. Due to its ester functionality, it can be used to modify the pharmacokinetic properties of active pharmaceutical ingredients (APIs). For instance, the tert-butyl ester group can be hydrolyzed under physiological conditions to release the active drug, making it a promising candidate for prodrug development.

Another area of interest is the compound's potential in catalysis. Recent studies have investigated its use as a ligand in metal-catalyzed reactions, particularly in asymmetric synthesis. The phenylmethyl group can coordinate with transition metals, facilitating the formation of chiral centers in complex molecules. This application is highly relevant to the production of enantiomerically pure pharmaceuticals.

In terms of market dynamics, the global demand for Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester is expected to grow steadily, driven by advancements in biopharmaceuticals and personalized medicine. Suppliers are focusing on scaling up production while maintaining stringent quality standards to meet the needs of research institutions and pharmaceutical companies.

For researchers working with this compound, proper handling and storage are essential. It should be stored in a cool, dry place, away from moisture and strong oxidizing agents. Although it is not classified as hazardous, standard laboratory safety protocols should always be followed to ensure safe usage.

In conclusion, Carbamic acid, N-(6-methyl-3-oxoheptyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 2138033-55-1) is a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique properties and wide-ranging applications make it a subject of ongoing study and innovation. As the industry continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and synthetic methodologies.